Cas no 2228684-61-3 (3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid
• CAS No: 2228684-61-3
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 6396374
• PubChem ID: 137731794
• Update Time: 2025-05-21

3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid
• EN300-1823804
• 2228684-61-3

• Inchi： 1S/C10H9NO5/c1-6-4-7(5-9(12)10(13)14)2-3-8(6)11(15)16/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： UIDVRYYRMIKXGB-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.04807239g/mol
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 100Ų

Additional information on 3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid

3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid (CAS No: 2228684-61-3)

3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid, also known by its CAS number 2228684-61-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a substituted phenyl group and a propanoic acid moiety. The presence of the nitro group and methyl substituent on the aromatic ring imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of 3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid consists of a benzene ring substituted with a methyl group at the 3-position and a nitro group at the 4-position. This substitution pattern influences the electronic properties of the aromatic ring, making it more electron-deficient due to the electron-withdrawing nitro group. The propanoic acid moiety attached to the benzene ring introduces additional functionality, such as acidity and potential reactivity in chemical reactions.

Recent studies have explored the synthesis of 3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have focused on optimizing reaction conditions to achieve higher yields and better purity. For instance, a novel synthesis pathway involving microwave-assisted synthesis has been reported, which significantly reduces reaction time while maintaining product quality.

The chemical properties of 3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid make it a promising candidate for applications in drug discovery and material science. Its ability to form stable complexes with metal ions has been investigated, revealing potential uses in catalysis and sensor development. Additionally, the compound has shown promise in biomedical applications, such as targeting specific enzymes or receptors in disease pathways.

In terms of spectroscopic analysis, 3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid exhibits characteristic UV-vis absorption bands due to the conjugated system formed by the aromatic ring and the carbonyl group. These spectral features are valuable for identifying and quantifying the compound in complex mixtures. Furthermore, NMR studies have provided insights into the molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different environments.

The stability of 3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid under various conditions has also been examined. Studies indicate that the compound is stable under neutral and mildly acidic conditions but undergoes degradation in strong alkaline environments due to hydrolysis of the ester or amide bonds formed during certain reactions.

In conclusion, 3-(3-methyl-4-nitrophenyl)-2-oxopropanoic acid (CAS No: 2228684-61-3) is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an attractive target for further research in areas such as drug design, catalysis, and materials science. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.